Methyl 3-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl}propanoate

• IUPAC Name: methyl 3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanylpropanoate
• InChI: InChI=1S/C10H9ClF3NO2S/c1-17-8(16)2-3-18-9-7(11)4-6(5-15-9)10(12,13)14/h4-5H,2-3H2,1H3
• InChI Key: QEZCOVLYUYGUQL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCSC1=C(C=C(C=N1)C(F)(F)F)Cl
• Molecular Formula: C10H9ClF3NO2S
• Molecular Weight: 299.70 g/mol

Description

“Methyl 3-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl}propanoate” is a chemical compound. It is also known as BMS-708163 and is a potent and selective gamma-secretase inhibitor.

Synthesis Analysis

The synthesis of trifluoromethylpyridines, which are key structural motifs in active agrochemical and pharmaceutical ingredients, has been explored in various studies. The synthesis generally involves an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine or the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The molecular structure of this compound includes a pyridine ring with a trifluoromethyl group and a chloro group attached to it. The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 253.61. It is a solid at room temperature. The boiling point is 38-40 degrees Celsius.

Scientific Research Applications

Anti-Fibrosis Activity

• Novel Compounds : Some TFMP derivatives exhibit better anti-fibrosis activity than existing drugs like Pirfenidone . .

Calcitonin Gene-Related Peptide (CGRP) Receptor Antagonists

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Vapor-Phase Reactions

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Mechanism of Action

Target of Action

Similar compounds like haloxyfop-p-methyl are known to inhibit acetyl-coa carboxylase (ec 6412), an enzyme crucial for lipid synthesis .

Biochemical Pathways

Given its potential target, it may impact lipid synthesis pathways due to the role of acetyl-coa carboxylase in these processes .

Pharmacokinetics

Similar compounds like haloxyfop-p-methyl are known to be proherbicides, which are activated by hydrolysis of the methyl ester . This suggests that the compound may undergo metabolic activation to exert its effects.

Safety and Hazards

This compound may be harmful if swallowed, in contact with skin, or if inhaled. It may cause respiratory irritation. Safety precautions include wearing protective gloves, clothing, eye protection, and face protection.

Future Directions

Trifluoromethylpyridines and their intermediates, such as “Methyl 3-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl}propanoate”, have gained a fundamental role as key structural ingredients for the development of many agrochemical and pharmaceutical compounds. With the global population rapidly expanding, agrochemicals are in increasing demand to maintain crop production. Therefore, the development and application of these compounds are expected to continue to grow in the future.